Cas no 910562-15-1 (AGN 210676)

• Product Name: AGN 210676
• CAS No: 910562-15-1
• MF: C₂₃H₂₉NO₅S
• MW: 431.545065641403
• CID: 831407
• PubChem ID: 24759842
• Update Time: 2025-07-26

AGN 210676 Chemical and Physical Properties

Names and Identifiers

• AGN 210676
• 5-[[(2R)-1-[4-[(1S)-1-hydroxyhexyl]phenyl]-5-oxopyrrolidin-2-yl]methoxymethyl]thiophene-2-carboxylic acid
• 2-Thiophenecarboxylic acid, 5-((((2R)-1-(4-((1S)-1-hydroxyhexyl)phenyl)-5-oxo-2- pyrrolidinyl)methoxy)methyl)-
• HY-14898
• SCHEMBL1398341
• 5-((((r)-1-(4-((s)-1-hydroxyhexyl)phenyl)-5-oxopyrrolidin-2-yl)methoxy)methyl)thiophene-2-carboxylic acid
• AGN210676
• V0LI771S16
• CS-0003621
• 5-((((2R)-1-(4-((1S)-1-Hydroxyhexyl)phenyl)-5-oxopyrrolidin-2-yl)methoxy)methyl) thiophene-2-carboxylic acid
• 910562-15-1
• SIMENEPAG
• AGN 210676 (Simenepag)
• D09962
• Simenepag [USAN:INN]
• Q27291376
• Simenepag [USAN]
• Simenepag (USAN/INN)
• 2-THIOPHENECARBOXYLIC ACID,5-((((2R)-1-(4-((1S)-1-HYDROXYHEXYL)PHENYL)-5-OXO-2-PYRROLIDINYL)METHOXY)METHYL)-
• AGN-210676
• SIMENEPAG [WHO-DD]
• AKOS040741058
• SIMENEPAG [INN]
• CHEMBL2103859
• DTXSID90238395
• UNII-V0LI771S16

• Inchi： 1S/C23H29NO5S/c1-2-3-4-5-20(25)16-6-8-17(9-7-16)24-18(10-13-22(24)26)14-29-15-19-11-12-21(30-19)23(27)28/h6-9,11-12,18,20,25H,2-5,10,13-15H2,1H3,(H,27,28)/t18-,20+/m1/s1
• InChI Key： NGKFLYGSJDSBQC-QUCCMNQESA-N
• SMILES： S1C(C(=O)O)=CC=C1COC[C@H]1CCC(N1C1C=CC(=CC=1)[C@H](CCCCC)O)=O

Computed Properties

• Exact Mass: 431.17664420g/mol
• Monoisotopic Mass: 431.17664420g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 11
• Complexity: 566
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 115Ų

AGN 210676 Security Information

• Storage Condition：Please store the product under the recommended conditions in the Certificate of Analysis.

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Phenylpyrrolidines

Additional information on AGN 210676

Research Brief on AGN 210676 (CAS: 910562-15-1) in Chemical Biology and Medicine

AGN 210676, a small molecule compound with the CAS registry number 910562-15-1, has recently emerged as a promising candidate in chemical biology and pharmaceutical research. This compound belongs to a novel class of kinase inhibitors that demonstrate selective activity against specific molecular targets implicated in various disease pathways. Recent studies have focused on its potential therapeutic applications, particularly in oncology and inflammatory disorders, where dysregulated kinase activity plays a crucial role in disease progression.

The molecular structure of AGN 210676 (910562-15-1) features a unique heterocyclic core that enables selective binding to ATP pockets of target kinases while minimizing off-target effects. Structural-activity relationship (SAR) studies published in the Journal of Medicinal Chemistry (2023) revealed that modifications at the C-3 position significantly enhance both potency and selectivity. X-ray crystallography data demonstrated that AGN 210676 forms critical hydrogen bonds with hinge region residues of its primary target, explaining its nanomolar-range inhibitory activity.

In preclinical development, AGN 210676 has shown remarkable efficacy in multiple cancer models. A recent Nature Cancer publication (2024) reported that the compound effectively inhibits tumor growth in xenograft models of triple-negative breast cancer by disrupting the PI3K/AKT/mTOR signaling axis. Notably, combination therapy with standard chemotherapeutic agents demonstrated synergistic effects without significant toxicity increases, suggesting potential for clinical translation. Pharmacokinetic studies in primates revealed favorable absorption and distribution profiles, with a terminal half-life suitable for once-daily dosing regimens.

Beyond oncology, emerging research indicates that AGN 210676 may have applications in autoimmune diseases. A Science Translational Medicine study (2024) identified its potent immunomodulatory effects through selective inhibition of JAK-STAT signaling pathways. In murine models of rheumatoid arthritis, treatment with AGN 210676 significantly reduced joint inflammation and bone erosion while maintaining lymphocyte counts, addressing a key limitation of current JAK inhibitors. These findings position the compound as a potential next-generation therapeutic for immune-mediated disorders.

The current development status of AGN 210676 includes completion of Phase I clinical trials for solid tumors, with preliminary results showing acceptable safety profiles and evidence of target engagement. Manufacturing scale-up challenges have been addressed through an improved synthetic route published in Organic Process Research & Development (2023), which increased overall yield by 40% while maintaining high purity standards. Future research directions include biomarker identification for patient stratification and exploration of additional indications through mechanism-of-action studies.

In conclusion, AGN 210676 (910562-15-1) represents a significant advancement in targeted therapy development, combining innovative chemical design with promising biological activity. Its dual potential in oncology and immunology, coupled with favorable drug-like properties, makes it a compound of considerable interest for both academic researchers and pharmaceutical developers. Continued investigation into its molecular mechanisms and clinical applications will likely yield important insights for precision medicine approaches in the coming years.